Cas no 169750-88-3 (tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate)

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate structure
169750-88-3 structure
Product Name:tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate
CAS No:169750-88-3
MF:C12H22N2O2
MW:226.315283298492
MDL:MFCD13189556
CID:1039813
PubChem ID:54595540
Update Time:2025-04-20

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid
    • pyrrolo[2,3-c]pyridine-1-carboxylic acid
    • tert-butyl octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
    • tert-butyl octahydropyrrolo[2,3-c]pyridine-1-carboxylate
    • +-(3R*,7S*)-tert-butyl octahydropyrrolo[2,3-c]pyridine-1-carboxylate
    • tert-butyl octahydro-1H-pyrrolo[2,3-c]pyridine-1-ncarboxylate
    • tert-butyl octahydro-1H-pyrrolo[2,3-c]pyridine-1- carboxylate
    • tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate
    • CS-WAA0048
    • PB18057
    • CS-0035333
    • 169750-88-3
    • DTXSID70712421
    • A882074
    • KFOSBANHALBORK-UHFFFAOYSA-N
    • TERT-BUTYLOCTAHYDRO-1H-PYRROLO[2,3-C]PYRIDINE-1-CARBOXYLATE
    • SY267909
    • SCHEMBL1467690
    • rac-tert-butyl (3aR,7aS)-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate, cis
    • MFCD29049824
    • AS-42533
    • (3aS,7aR)-1-Boc-octahydro-1H-pyrrolo[2,3-c]pyridine
    • Cis-1-N-Boc-Octahydropyrrolo[2,3-c]pyridine
    • SY267613
    • 1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (3aR,7aS)-rel-
    • AKOS022930596
    • 1-Boc-octahydropyrrolo[2,...
    • 949559-11-9
    • MFCD13189556
    • MFCD15072063
    • DB-216018
    • ZMB55911
    • SB46482
    • 1-BOC-OCTAHYDROPYRROLO[2,3-C]PYRIDINE
    • (3aR,7aS)-1-Boc-octahydro-1H-pyrrolo[2,3-c]pyridine
    • tert-Butyl cis-octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
    • EN300-90569
    • MDL： MFCD13189556
    • Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-5-9-4-6-13-8-10(9)14/h9-10,13H,4-8H2,1-3H3
    • InChI Key： KFOSBANHALBORK-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(N1CCC2CCNCC12)=O

Computed Properties

  • Exact Mass: 162.04300
  • Monoisotopic Mass: 162.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 313.8±15.0 °C at 760 mmHg
  • Flash Point: 143.6±20.4 °C
  • PSA: 55.12000
  • LogP: 1.56240
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Security Information

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Pricemore >>

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tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Production Method

tert-butyl 2,3,3a,4,5,6,7,7a-octahydropyrrolo[2,3-c]pyridine-1-carboxylate Related Literature

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